Cas no 764586-33-6 (4-(4-fluorophenyl)cyclohex-3-en-1-amine)

• Product Name: 4-(4-fluorophenyl)cyclohex-3-en-1-amine
• CAS No: 764586-33-6
• MF: C₁₂H₁₄FN
• MW: 191.244666576385
• CID: 5228940
• PubChem ID: 71758311
• Update Time: 2026-03-07

4-(4-fluorophenyl)cyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-amine, 4-(4-fluorophenyl)-
• 4-(4-fluorophenyl)cyclohex-3-en-1-amine

• Inchi： 1S/C12H14FN/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-3,5-6,12H,4,7-8,14H2
• InChI Key： IVMGXSYYGUULSR-UHFFFAOYSA-N
• SMILES： C1(N)CCC(C2=CC=C(F)C=C2)=CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-fluorophenyl)cyclohex-3-en-1-amine

Recent Advances in the Study of 4-(4-fluorophenyl)cyclohex-3-en-1-amine (CAS: 764586-33-6) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-fluorophenyl)cyclohex-3-en-1-amine (CAS: 764586-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(4-fluorophenyl)cyclohex-3-en-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, featuring a fluorinated phenyl ring and a cyclohexenyl amine moiety, makes it a versatile building block for the development of compounds targeting central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated the compound's ability to modulate neurotransmitter systems, particularly the serotonin and dopamine pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-(4-fluorophenyl)cyclohex-3-en-1-amine exhibited potent serotonin reuptake inhibition, suggesting potential applications in the treatment of mood disorders. Additionally, its fluorinated aromatic ring has been shown to enhance metabolic stability and blood-brain barrier permeability, critical factors for CNS-targeted therapeutics.

Further investigations into the compound's mechanism of action have revealed its interaction with G-protein-coupled receptors (GPCRs), particularly those involved in neuroinflammatory pathways. A recent preprint on bioRxiv detailed the use of cryo-EM and molecular dynamics simulations to elucidate the binding mode of 4-(4-fluorophenyl)cyclohex-3-en-1-amine to specific GPCR subtypes, providing insights for structure-based drug design. These findings underscore the compound's potential as a scaffold for developing next-generation neurotherapeutics.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties and minimizing off-target effects of 4-(4-fluorophenyl)cyclohex-3-en-1-amine derivatives. Current research efforts are focused on structure-activity relationship (SAR) studies to identify analogs with improved selectivity and safety profiles. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 4-(4-fluorophenyl)cyclohex-3-en-1-amine (CAS: 764586-33-6) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutics, particularly in the realm of CNS disorders. Continued research in this area is expected to yield significant advancements in the coming years.